N-(4-chlorophenethyl)-2-(2-(phenylsulfonamido)thiazol-4-yl)acetamide

• IUPAC Name: 2-[2-(benzenesulfonamido)-1,3-thiazol-4-yl]-N-[2-(4-chlorophenyl)ethyl]acetamide
• InChI: InChI=1S/C19H18ClN3O3S2/c20-15-8-6-14(7-9-15)10-11-21-18(24)12-16-13-27-19(22-16)23-28(25,26)17-4-2-1-3-5-17/h1-9,13H,10-12H2,(H,21,24)(H,22,23)
• InChI Key: XPFVVFHXLPQADV-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)S(=O)(=O)NC2=NC(=CS2)CC(=O)NCCC3=CC=C(C=C3)Cl
• Molecular Formula: C19H18ClN3O3S2
• Molecular Weight: 436.0 g/mol
• CAS No.: 922130-61-8

Description

N-(4-chlorophenethyl)-2-(2-(phenylsulfonamido)thiazol-4-yl)acetamide is a useful research compound. Its molecular formula is C19H18ClN3O3S2 and its molecular weight is 435.94. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Structural Analysis and Metabolic Stability

The compound N-(4-chlorophenethyl)-2-(2-(phenylsulfonamido)thiazol-4-yl)acetamide is studied for its structure-activity relationships, particularly in the context of metabolic stability. For instance, investigations have been conducted to understand the metabolic stability of similar compounds, such as N-(6-(6-Chloro-5-(4-fluorophenylsulfonamido)pyridin-3-yl)benzo[d]thiazol-2-yl)acetamide, a potent inhibitor of PI3Kα and mTOR. These studies involve exploring different 6,5-heterocycles to improve metabolic stability and minimize deacetylation, a common metabolic pathway for these compounds (Stec et al., 2011).

Crystallography and Molecular Interactions

The structural details of compounds similar to this compound have been thoroughly examined through crystallographic studies. For instance, derivatives like N-{2-[(5-amino-1,3,4-thiadiazol-2-yl)difluoromethyl]-4-chlorophenyl}acetamide have been analyzed for their crystal structures, revealing V-shaped molecular arrangements and a network of intermolecular interactions, including hydrogen bonds and C–H⋯π interactions, which contribute to the formation of 3-D arrays in the crystal lattice (Boechat et al., 2011).

Pharmaceutical Applications

The compound and its derivatives have shown promise in pharmaceutical applications, particularly in the development of anticonvulsant and anticancer agents. For instance, derivatives containing a sulfonamide thiazole moiety have demonstrated protection against picrotoxin-induced convulsion, with certain compounds showing significant anticonvulsive effects (Farag et al., 2012). Additionally, derivatives of N-[4-(benzothiazole-2-yl)phenyl]acetamide have been evaluated for their antitumor activity, showcasing considerable activity against various cancer cell lines (Yurttaş et al., 2015).